Cas no 18270-61-6 (Propanedinitrile,2-(chlorophenylmethylene)-)

• Product Name: Propanedinitrile,2-(chlorophenylmethylene)-
• CAS No: 18270-61-6
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 226790
• PubChem ID: 176977
• Update Time: 2025-04-19

Propanedinitrile,2-(chlorophenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(chlorophenylmethylene)-
• 2-[chloro(phenyl)methylidene]propanedinitrile
• alpha-Chlorobenzylidenemalonitrile
• [chloro(phenyl)methylidene]propanedinitrile
• 1-chloro-2,2-dicyanovinylbenzene
• 2-[Chloro(phenyl)methylene]malononitrile
• 2-cyano-3-chlorocinnamonitrile
• A-Chlorobenzylidenemalononitrile
• DTXSID60171321
• 2-[Chloro(phenyl)methylene]malononitrile #
• 2-(chloro(phenyl)methylene)malononitrile
• Propanedinitrile, (chlorophenylmethylene)-
• Propanedinitrile, 2-(chlorophenylmethylene)-
• .alpha.-Chlorobenzalmalononitrile
• ALPHA-CHLOROBENZYLIDENEMALONONITRILE
• AKOS006230091
• 18270-61-6
• SCHEMBL1360096
• G68389

• Inchi： 1S/C10H5ClN2/c11-10(9(6-12)7-13)8-4-2-1-3-5-8/h1-5H
• InChI Key： HGWXUOJXKLGEAF-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/C#N)\C#N)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.2906 (rough estimate)
• Melting Point: 68-70 °C(lit.)
• Boiling Point: 126 °C0.1 mm Hg(lit.)
• Flash Point: 122.8°C
• Refractive Index: 1.5500 (estimate)
• PSA: 47.58000
• LogP: 2.68366

Propanedinitrile,2-(chlorophenylmethylene)- Security Information

• Hazardous Material transportation number：UN 3448 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-27-37/39
• Hazardous Material Identification：